Cas no 26402-26-6 (Monocaprylin)

• Product Name: Monocaprylin
• CAS No: 26402-26-6
• MF: C₁₁H₂₂O₄
• MW: 218.289984226227
• MDL: MFCD00056652
• CID: 256441
• PubChem ID: 87573040
• Update Time: 2025-10-30

Monocaprylin Chemical and Physical Properties

Names and Identifiers

• Monocaprylin
• 2,3-dihydroxypropyl octanoate
• Glycerol α-Monooctanoate
• 1-Monooctanoyl Glycerol
• Glyceryl caprylate
• monooctanoin
• Monoctanoin
• 1-Monocaprylin
• alpha-Monocaprylin
• 1-Octanoyl-rac-glycerol
• Capmul
• 1-Monooctanoin
• Octanoic Acid 1-Monoglyceride
• DL-1-Monooctanoin
• MOCTANIN
• Glyceryl 1-caprylate
• Glyceryl monooctanoate
• 1-Monooctanoylglycerol
• glycerol-1-monooctanoate
• Glyceryl 1-Monooctanoate
• Glycerin monocaprylate
• 1-Monocapryloyl-rac-glycerol
• Capmul 8210
• MONOCTANOIN COMPONENT A
• Octanoic acid, 2,3-dihydroxypropyl ester
• MLS0000286

• MDL： MFCD00056652
• Inchi： 1S/C11H22O4/c1-2-3-4-5-6-7-11(14)15-9-10(13)8-12/h10,12-13H,2-9H2,1H3
• InChI Key： GHBFNMLVSPCDGN-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCC)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 39.0 to 43.0 deg-C
• Solubility: Not determined
• Merck: 6252

Monocaprylin Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols
• Other Chemical Reagents

Additional information on Monocaprylin

Monocaprylin (CAS No. 26402-26-6): A Versatile Emulsifier and Functional Ingredient in Modern Applications

Monocaprylin, with the CAS No. 26402-26-6, is a monoester derived from glycerol and caprylic acid, widely recognized for its emulsifying, antimicrobial, and stabilizing properties. This compound, also known as glyceryl monocaprylate, has gained significant attention in industries ranging from food and beverages to cosmetics and pharmaceuticals. Its unique chemical structure and functional benefits make it a preferred choice for formulators seeking natural and effective ingredients.

In recent years, the demand for clean-label ingredients and natural emulsifiers has surged, driven by consumer preferences for healthier and sustainable products. Monocaprylin aligns perfectly with this trend, as it is often sourced from coconut oil or palm kernel oil, both of which are renewable resources. Its ability to enhance texture, extend shelf life, and improve bioavailability in formulations has made it a staple in functional foods, dietary supplements, and personal care products.

One of the most searched questions about Monocaprylin is its role in gut health and antimicrobial activity. Research indicates that this compound exhibits broad-spectrum antimicrobial properties, particularly against pathogens like *E. coli* and *Salmonella*. This has led to its incorporation into probiotic formulations and digestive health supplements, where it acts as a preservative while supporting beneficial gut flora. Additionally, its non-toxic and GRAS (Generally Recognized as Safe) status by regulatory bodies like the FDA further bolsters its appeal.

Another hot topic is the use of Monocaprylin in cosmetic formulations. As consumers increasingly seek paraben-free and sulfate-free products, this ingredient has emerged as a viable alternative. Its moisturizing and emollient properties make it ideal for skincare creams, lotions, and hair conditioners. Moreover, its ability to stabilize oil-in-water emulsions ensures uniform texture and enhanced product performance, addressing common formulation challenges.

From a technical perspective, Monocaprylin (CAS No. 26402-26-6) is characterized by its hydrophilic-lipophilic balance (HLB), which typically ranges between 5 and 7. This makes it suitable for a variety of applications, including baked goods, dairy products, and nutritional beverages. Its compatibility with other lipids and surfactants allows for flexible formulation strategies, catering to diverse industry needs.

In the pharmaceutical sector, Monocaprylin is valued for its role in drug delivery systems. Its ability to solubilize poorly water-soluble drugs enhances their bioavailability, making it a key component in oral and topical medications. Recent studies have also explored its potential in nanoparticle formulations, where it aids in improving drug stability and targeted release.

As sustainability becomes a priority, the production of Monocaprylin from bio-based sources has garnered interest. Innovations in green chemistry and enzymatic synthesis are paving the way for more eco-friendly manufacturing processes, reducing the environmental footprint of this versatile ingredient.

In summary, Monocaprylin (CAS No. 26402-26-6) is a multifaceted ingredient with applications spanning food, cosmetics, and pharmaceuticals. Its emulsifying, antimicrobial, and solubilizing properties, coupled with its natural origin and regulatory approval, position it as a cornerstone in modern formulation science. Whether you're developing a clean-label food product, a gentle skincare item, or an advanced drug delivery system, this compound offers unparalleled versatility and performance.